![molecular formula C11H22O3 B6256638 {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol CAS No. 1486167-09-2](/img/no-structure.png)
{4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol
Overview
Description
{4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol (4-POEM) is a synthetic compound with a wide range of applications in the scientific research field. It is a colorless and odorless liquid, and has been studied extensively due to its unique properties. 4-POEM has been used in a variety of laboratory experiments and research studies, and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
{4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol has been used in a variety of scientific research applications, including studies of its biochemical and physiological effects. It has been used to study the effects of oxidative stress, as well as to study the effects of various hormones and neurotransmitters on the body. {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol has also been used to study the effects of inflammation, as well as to study the effects of various drugs on the body.
Mechanism of Action
The exact mechanism of action of {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol is not yet fully understood, however it is believed to act as an antioxidant. It has been found to scavenge reactive oxygen species (ROS) and reactive nitrogen species (RNS), which are believed to be responsible for oxidative stress. {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol has also been found to modulate the expression of various genes and proteins, which may be responsible for its biochemical and physiological effects.
Biochemical and Physiological Effects
{4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol has been found to have a variety of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, which may be responsible for its anti-inflammatory effects. {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol has also been found to reduce the levels of oxidative stress in the body, which may be responsible for its antioxidant effects. Additionally, {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol has been found to modulate the expression of various genes and proteins, which may be responsible for its effects on the body.
Advantages and Limitations for Lab Experiments
The use of {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol in laboratory experiments has a number of advantages and limitations. One of the main advantages of {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol is its low cost and availability, which makes it ideal for use in laboratory experiments. Additionally, {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol is a relatively stable compound, making it ideal for use in long-term experiments. However, the use of {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol in laboratory experiments has some limitations. One of the main limitations is its relatively low solubility in water, which may limit its use in certain experiments. Additionally, the use of {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol may also produce some unwanted side effects, such as skin irritation and eye irritation.
Future Directions
There are a number of potential future directions for research involving {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol. One potential direction is to further study its mechanism of action and its effects on the body. Additionally, further research could be conducted to explore the potential therapeutic applications of {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol, such as in the treatment of inflammation and oxidative stress. Additionally, further research could be conducted to explore the potential toxicological effects of {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol, as well as its potential interactions with other drugs. Finally, further research could be conducted to explore the potential uses of {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol in various industrial applications.
Synthesis Methods
{4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol is synthesized through a process known as the Wittig reaction. This reaction involves the condensation of a phosphonium ylide and an aldehyde or ketone. The reaction produces an alkene, which is then converted to an alcohol through hydrolysis. The Wittig reaction is a simple and efficient method for synthesizing {4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol, and is often used in the laboratory.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol' involves the reaction of 4-hydroxymethyltetrahydrofuran with 2-(propan-2-yloxy)ethyl bromide in the presence of a base to form the desired product.", "Starting Materials": [ "4-hydroxymethyltetrahydrofuran", "2-(propan-2-yloxy)ethyl bromide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 4-hydroxymethyltetrahydrofuran in a suitable solvent (e.g. dichloromethane).", "Step 2: Add the base (e.g. potassium carbonate) to the solution and stir for a few minutes.", "Step 3: Add 2-(propan-2-yloxy)ethyl bromide to the solution and stir for several hours at room temperature.", "Step 4: Purify the product by column chromatography or recrystallization to obtain '{4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol'." ] } | |
CAS RN |
1486167-09-2 |
Product Name |
{4-[2-(propan-2-yloxy)ethyl]oxan-4-yl}methanol |
Molecular Formula |
C11H22O3 |
Molecular Weight |
202.3 |
Purity |
95 |
Origin of Product |
United States |
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